Magnesium phosphate pentahydrate
Overview
Description
Magnesium phosphate pentahydrate is used in the preparation of magnesium calcium phosphate biocement (MCPB) for bone regeneration . It is also known to be used in pharmaceuticals .
Synthesis Analysis
Magnesium phosphate pentahydrate nanosheets (MPHSs) have been synthesized using creatine phosphate as a biocompatible organic phosphorus source by the simple, low-cost and rapid microwave-assisted hydrothermal method .
Molecular Structure Analysis
The molecular formula of Magnesium phosphate pentahydrate is H10MgO9P . The average mass is 209.353 Da and the monoisotopic mass is 208.991837 Da .
Chemical Reactions Analysis
Magnesium Phosphate reacts with water to form phosphoric acid and magnesium hydroxide . It also reacts with hydrochloric acid to form phosphoric acid and magnesium chloride .
Physical And Chemical Properties Analysis
The molecular weight of Magnesium phosphate pentahydrate is 352.94 g/mol . The molecular formula is H10Mg3O13P2 .
Scientific Research Applications
Biomedical Applications
Magnesium phosphate pentahydrate is considered to be biocompatible and biodegradable, making it promising for application in biomedicine . Both magnesium and phosphorus are common elements in the human body, and magnesium phosphates exhibit excellent biocompatibility and pH-responsive degradability .
Nanostructured Magnesium Phosphates
Nanostructured magnesium phosphates are used in nanomedicine . These materials can be used in the form of monodisperse particles, which have potential applications in drug delivery, imaging, and other areas of nanomedicine .
Magnesium Phosphate-Based Cements
Magnesium phosphate-based cements are another application of this compound . These cements are used in various fields, including construction and dentistry .
Ceramics
Magnesium phosphate pentahydrate is used in the production of ceramics . These ceramics can be used in a variety of applications, including tissue engineering and bone repair .
Scaffolds
Scaffolds made from magnesium phosphate pentahydrate are used in tissue engineering . These scaffolds provide a structure for the growth of new tissue and are used in various medical procedures .
Coatings
Magnesium phosphate pentahydrate is used to create coatings . These coatings can be used in various applications, including medical devices and implants .
Bone Regeneration
Magnesium phosphate pentahydrate is used in the preparation of magnesium calcium phosphate biocement (MCPB) for bone regeneration . This application is particularly important in the field of orthopedics .
Cement-Based Material
Magnesium phosphate cement (MPC) is a new type of cement-based material that is formed by hardening in the presence of water through the reaction between dead burnt magnesium oxide (MgO) and phosphate . Compared with ordinary Portland cement, MPC has numerous outstanding properties, e.g. high strength at an early age, rapid setting, strong bonding to concrete substrates, and excellent durability .
Safety And Hazards
Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
properties
IUPAC Name |
trimagnesium;diphosphate;pentahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Mg.2H3O4P.5H2O/c;;;2*1-5(2,3)4;;;;;/h;;;2*(H3,1,2,3,4);5*1H2/q3*+2;;;;;;;/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZYXGKYJDBUYES-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mg+2].[Mg+2].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H10Mg3O13P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10144909 |
Source
|
| Record name | Magnesium phosphate [USP] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10144909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Odorless iridescent solid; [HSDB] White odorless powder; [MSDSonline] |
Source
|
| Record name | Magnesium phosphate, tribasic | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7596 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Magnesium phosphate pentahydrate | |
CAS RN |
10233-87-1, 10043-83-1 |
Source
|
| Record name | Magnesium phosphate [USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010233871 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphoric acid, magnesium salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Magnesium phosphate [USP] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10144909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phosphoric acid, magnesium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.117 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MAGNESIUM PHOSPHATE, TRIBASIC, PENTAHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/453COF7817 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Magnesium phosphate pentahydrate can be synthesized into various morphologies, including plate-like structures and spherical particles. [] The choice of synthesis method significantly influences the resulting structure. For instance, microwave heating of a highly concentrated magnesium phosphate solution at a rapid heating rate (20-30°C/min) yielded fine, uniform spherical particles. [] Conversely, slower heating rates using methods like a hot plate resulted in larger, non-uniform plate-like particles. [] This highlights the importance of controlling heating parameters during synthesis to achieve desired morphologies.
A: Upon heating, Magnesium phosphate pentahydrate undergoes dehydration. [] At 220°C, it loses water molecules and transitions to an amorphous state. [] Further heating to 670°C induces a thermal event without weight change, leading to the crystallization of anhydrous Magnesium phosphate. [] This suggests that TMP5 can act as a precursor for producing anhydrous Magnesium phosphate through controlled thermal treatment.
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